N-[(1-methyl-1H-pyrazol-5-yl)methyl]-4-(trifluoromethyl)aniline

• Molecular Formula: C12H12F3N3
• Molecular Weight: 255.24 g/mol
• IUPAC Name: N-[(2-methylpyrazol-3-yl)methyl]-4-(trifluoromethyl)aniline
• InChI: InChI=1S/C12H12F3N3/c1-18-11(6-7-17-18)8-16-10-4-2-9(3-5-10)12(13,14)15/h2-7,16H,8H2,1H3
• InChI Key: LODFRGGMHYDMSN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CNC2=CC=C(C=C2)C(F)(F)F

Description

N-[(1-methyl-1H-pyrazol-5-yl)methyl]-4-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C12H12F3N3 and its molecular weight is 255.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Acetic acid (0.87 mL) was added to a chloroform (10 mL) solution that contained 1-methyl-1H-pyrazol-5-carbaldehyde (1.00 g) and 4-aminobenzotrifluoride (1.76 g) at a room temperature, and the obtained solution was then stirred for 10 minutes. Thereafter, sodium triacetoxyborohydride (2.89 g) was added to the reaction solution, and the obtained mixture was then stirred for 5.5 hours. Thereafter, a saturated sodium hydrogencarbonate aqueous solution was added to the reaction solution, and the obtained mixture was then extracted with chloroform. The organic layer was dried over anhydrous sodium sulfate, and was then concentrated under a reduced pressure. The obtained solid was washed with diisopropyl ether, so as to obtain the title compound (1.88 g) in the form of a light yellow solid.